molecular formula C28H22N4O3S B11770272 2-((3-Cyano-4-phenyl-6-(p-tolyl)pyridin-2-yl)thio)-N-(2-methyl-5-nitrophenyl)acetamide

2-((3-Cyano-4-phenyl-6-(p-tolyl)pyridin-2-yl)thio)-N-(2-methyl-5-nitrophenyl)acetamide

Cat. No.: B11770272
M. Wt: 494.6 g/mol
InChI Key: WQYFXKBBJJYPDH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a pyridine-based acetamide derivative characterized by a 3-cyano-4-phenyl-6-(p-tolyl)pyridin-2-ylthio backbone and an N-(2-methyl-5-nitrophenyl)acetamide substituent. The p-tolyl group (para-methylphenyl) and the 5-nitro substituent on the phenyl ring are critical to its electronic and steric properties, influencing its reactivity and biological interactions .

Properties

Molecular Formula

C28H22N4O3S

Molecular Weight

494.6 g/mol

IUPAC Name

2-[3-cyano-6-(4-methylphenyl)-4-phenylpyridin-2-yl]sulfanyl-N-(2-methyl-5-nitrophenyl)acetamide

InChI

InChI=1S/C28H22N4O3S/c1-18-8-11-21(12-9-18)26-15-23(20-6-4-3-5-7-20)24(16-29)28(31-26)36-17-27(33)30-25-14-22(32(34)35)13-10-19(25)2/h3-15H,17H2,1-2H3,(H,30,33)

InChI Key

WQYFXKBBJJYPDH-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C2=NC(=C(C(=C2)C3=CC=CC=C3)C#N)SCC(=O)NC4=C(C=CC(=C4)[N+](=O)[O-])C

Origin of Product

United States

Biological Activity

The compound 2-((3-Cyano-4-phenyl-6-(p-tolyl)pyridin-2-yl)thio)-N-(2-methyl-5-nitrophenyl)acetamide is a complex organic molecule belonging to the acetamide class. Its unique structural features, including a pyridine ring, cyano group, and thioacetamide moiety, suggest significant potential for various biological activities. This article reviews the biological activity of this compound based on diverse research findings.

Chemical Structure and Properties

The molecular formula of the compound is C28H22N4O4SC_{28}H_{22}N_{4}O_{4}S, with a molecular weight of approximately 510.56 g/mol. The compound's structure includes multiple functional groups that enhance its reactivity and biological activity.

PropertyValue
Molecular FormulaC28H22N4O4S
Molecular Weight510.56 g/mol
IUPAC Name2-((3-Cyano-4-phenyl-6-(p-tolyl)pyridin-2-yl)thio)-N-(2-methyl-5-nitrophenyl)acetamide

Biological Activity Overview

Preliminary studies indicate that compounds similar to 2-((3-Cyano-4-phenyl-6-(p-tolyl)pyridin-2-yl)thio)-N-(2-methyl-5-nitrophenyl)acetamide exhibit significant biological activities, including:

  • Antimicrobial Activity :
    • In vitro studies have shown that derivatives of similar structures possess notable antimicrobial properties against various pathogens. For instance, compounds with similar functional groups have demonstrated minimum inhibitory concentration (MIC) values as low as 0.22 μg/mL against Staphylococcus aureus and Staphylococcus epidermidis .
  • Antiviral Properties :
    • N-Heterocycles, which share structural similarities with this compound, have been identified as promising antiviral agents against viruses such as Hepatitis C and Herpes Simplex Virus (HSV). In particular, certain derivatives exhibit IC50 values indicating effective inhibition of viral replication .
  • Enzyme Inhibition :
    • The compound has shown potential as an inhibitor of critical enzymes such as DNA gyrase and dihydrofolate reductase (DHFR), with IC50 values ranging from 12.27 to 31.64 μM for DNA gyrase inhibition .

Case Study 1: Antimicrobial Evaluation

A series of thiazol-4-one/thiophene-bearing pyrazole derivatives were synthesized and evaluated for antimicrobial activity. The most active derivative exhibited MIC values between 0.22 to 0.25 μg/mL against tested pathogens, with significant antibiofilm potential . This suggests that structurally related compounds could also exhibit similar or enhanced antimicrobial properties.

Case Study 2: Antiviral Activity

Research into N-Heterocycles has yielded promising results in inhibiting various viruses. For example, compounds similar to the target compound inhibited the multiplication of influenza viruses and demonstrated low cytotoxicity in cell cultures . This highlights the potential for developing antiviral therapies based on the structure of 2-((3-Cyano-4-phenyl-6-(p-tolyl)pyridin-2-yl)thio)-N-(2-methyl-5-nitrophenyl)acetamide.

The biological activity of this compound is likely attributed to its ability to interact with biological targets such as enzymes and receptors. The presence of cyano and nitro functionalities may enhance its reactivity, leading to effective inhibition of target enzymes involved in microbial resistance mechanisms.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Positional Isomers of Nitrophenyl Substituents

The target compound has a nitro group at the 5-position on the phenyl ring. Two closely related analogs include:

  • 2-((3-Cyano-4-phenyl-6-(p-tolyl)pyridin-2-yl)thio)-N-(4-nitrophenyl)acetamide (CAS: 332053-23-3)
  • 2-((3-Cyano-4-phenyl-6-(p-tolyl)pyridin-2-yl)thio)-N-(3-nitrophenyl)acetamide (CAS: 332053-22-2)
Property Target Compound (5-Nitro) 4-Nitro Analog 3-Nitro Analog
Molecular Formula C₂₇H₂₀N₄O₃S C₂₇H₂₀N₄O₃S C₂₇H₂₀N₄O₃S
Molecular Weight 480.54 g/mol 480.54 g/mol 480.54 g/mol
Nitro Position 5 4 3
Purity Not reported 97% 97%

Key Differences :

  • Steric hindrance is minimized in the 5-nitro derivative compared to the 3-nitro analog, which could enhance interactions with biological targets .
Comparison with Pyridinylthio Acetamide Derivatives

Example : N-(3,4-dimethoxyphenyl)-2-((2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl)thio)acetamide (Epirimil)

  • Structural Differences : Replaces the p-tolyl and nitrophenyl groups with a pyrimidinylthio core and 3,4-dimethoxyphenyl substituent.
  • Pharmacological Activity : Epirimil demonstrated anticonvulsant efficacy in vivo, attributed to interactions with voltage-gated sodium channels and GABA receptors. Molecular docking studies suggest its pyrimidinylthio moiety enhances target binding .
  • Synthesis Yield: Not explicitly reported for the target compound, but Epirimil’s synthesis involved LS/MS and elemental analysis for structural confirmation, indicating rigorous quality control .

Example: 2-((5-Cyano-6-oxo-4-(p-tolyl)-1,6-dihydropyrimidin-2-yl)thio)-N-(6-nitrobenzo[d]thiazol-2-yl)acetamide (8d)

  • Structural Differences: Features a dihydropyrimidinone ring and a nitrobenzo[d]thiazole group.
  • Bioactivity : Exhibited anticancer activity via VEGFR-2 inhibition (IC₅₀ = 3.2 µM), highlighting the role of the nitrobenzo[d]thiazole moiety in targeting kinase pathways.
  • Physicochemical Properties: IR peaks at 2227 cm⁻¹ (CN stretch) and 1684 cm⁻¹ (C=O) align with the target compound’s cyano and acetamide groups, suggesting similar spectroscopic profiles .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.